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Compound of Interest

Compound Name: Baliforsen sodium

Cat. No.: B12651173

Disclaimer: As of this writing, a specific Safety Data Sheet (SDS) for Baliforsen sodium is not
publicly available. The following guidance is based on established best practices for handling
antisense oligonucleotides and potent pharmaceutical compounds in a laboratory setting.
Researchers must conduct a risk assessment for their specific use of Baliforsen sodium and
adhere to all institutional and local safety regulations.

This document provides essential safety and logistical information for researchers, scientists,
and drug development professionals working with Baliforsen sodium. The procedural
guidance herein is intended to foster a safe laboratory environment and ensure the integrity of

the compound.

Personal Protective Equipment (PPE)

Due to the novel nature of Baliforsen sodium, a precautionary approach to personal
protection is paramount. The following table summarizes the recommended PPE for handling
this compound, particularly in its powdered form.[1][2]
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PPE Category

Item

Specifications and Use

Hand Protection

Nitrile Gloves

Wear two pairs of powder-free
nitrile gloves. Change the
outer pair immediately if
contaminated. For prolonged
handling, consider thicker,

chemical-resistant gloves.

Eye Protection

Safety Goggles

Use tight-fitting, indirectly
vented chemical splash
goggles to protect against dust

particles and splashes.

Body Protection

Laboratory Coat

A buttoned, long-sleeved
laboratory coat is required.
Consider a disposable gown
over the lab coat for
procedures with a high risk of

contamination.

Respiratory Protection

N95 Respirator or Higher

When handling the powdered
form of Baliforsen sodium
outside of a certified
containment enclosure, a
NIOSH-approved N95
respirator or a higher level of
respiratory protection is
recommended to prevent

inhalation.

Operational Plan: Handling and Storage

Proper handling and storage are critical to maintain the stability of Baliforsen sodium and to

prevent contamination.[3][4][5]

2.1. Receiving and Storage:

e Upon receipt, visually inspect the container for any damage or leaks.
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» Store Baliforsen sodium in a cool, dry, and dark place. For long-term storage, refer to the
manufacturer's recommendations, which typically advise storage at -20°C.

o Keep the container tightly sealed to prevent moisture absorption and degradation.
2.2. Preparation of Solutions:

 All handling of powdered Baliforsen sodium should be conducted in a certified chemical
fume hood or a ventilated balance enclosure to minimize inhalation exposure.

o Use nuclease-free water, TE buffer, or another appropriate solvent as recommended by the
manufacturer for reconstitution. The use of nuclease-free materials is crucial to prevent
enzymatic degradation of the oligonucleotide.

e Prepare aliquots of the stock solution to avoid repeated freeze-thaw cycles, which can
compromise the integrity of the compound.

2.3. Experimental Use:

o When working with solutions of Baliforsen sodium, standard laboratory practices should be
followed.

e Avoid direct contact with the skin and eyes.
e Do not eat, drink, or smoke in the laboratory.

Disposal Plan
The disposal of Baliforsen sodium and associated waste must comply with all local, state, and
federal regulations for chemical waste.

3.1. Waste Segregation:

e Solid Waste: All disposable materials that have come into contact with Baliforsen sodium,
such as pipette tips, tubes, and gloves, should be collected in a designated, sealed
hazardous waste container.
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» Liquid Waste: Unused solutions and contaminated solvents should be collected in a
separate, clearly labeled hazardous waste container. Note that waste containing organic
solvents, such as acetonitrile which is sometimes used in oligonucleotide purification, may
have specific disposal requirements.

3.2. Decontamination:

» Work surfaces should be decontaminated after handling the compound. A 10% bleach
solution followed by a rinse with 70% ethanol is a common procedure, but compatibility with

the work surface should be confirmed.

o For spills, follow your institution's established spill response protocol for potent compounds.

Experimental Workflow for Handling Baliforsen
Sodium

The following diagram outlines the standard workflow for safely handling Baliforsen sodium

from receipt to disposal.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b12651173?utm_src=pdf-body
https://www.benchchem.com/product/b12651173?utm_src=pdf-body
https://www.benchchem.com/product/b12651173?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12651173?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Preparation

[Receive and Inspect Shipmena

[Store at Recommended Temperature (—20°CD

Don Appropriate PPE

Handle Powder in Ventilated Enclosure

Reconstitute with Nuclease-Free Solvent
Grepare Single-Use Aquuots)

- J

Experimentation

[Use in a Designated AreaD

Gollow Standard Operating Procedurea
- J

Disgosal

Gegregate Solid and Liquid Waste)

Gecontaminate Work Surfaces and EquipmenD

'

Gispose of Waste via Certified Hazardous Waste Managemena
- J

Click to download full resolution via product page

Caption: Workflow for the safe handling of Baliforsen sodium.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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